molecular formula C6H10N4O2S B8567417 4-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]butanoic acid CAS No. 80085-65-0

4-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]butanoic acid

Cat. No.: B8567417
CAS No.: 80085-65-0
M. Wt: 202.24 g/mol
InChI Key: GXYAIXLRJQXSQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]butanoic acid is a useful research compound. Its molecular formula is C6H10N4O2S and its molecular weight is 202.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

80085-65-0

Molecular Formula

C6H10N4O2S

Molecular Weight

202.24 g/mol

IUPAC Name

4-(1-methyltetrazol-5-yl)sulfanylbutanoic acid

InChI

InChI=1S/C6H10N4O2S/c1-10-6(7-8-9-10)13-4-2-3-5(11)12/h2-4H2,1H3,(H,11,12)

InChI Key

GXYAIXLRJQXSQG-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NN=N1)SCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.93 g of 4-(1-methyltetrazol-5-ylthio)-butyric acid ethyl ester are dissolved in 50 ml of THF, 15 ml of 1N NaOH are added and the whole is stirred for 3 hours at room temperature. Most of the THF is then concentrated by evaporation under reduced pressure in a rotary evaporator and the residue is washed with ethyl acetate. The aqueous solution is adjusted to pH 3 with 4N HCl and extracted three times with ethyl acetate. After drying over sodium sulphate and concentration by evaporation under reduced pressure, the pure title compound is obtained.
Quantity
2.93 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step Two

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